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Introduction

Acid Yellow 172, a monoazo acid dye, is utilized for dyeing various fibers, including wool, silk,
and polyamide.[1] Its application in polyamide (nylon) fibers is of particular interest due to the
vibrant yellow shades and good fastness properties it can impart. Polyamide fibers, synthetic
polymers containing repeating amide linkages, possess terminal amino groups that serve as
dye sites for anionic acid dyes under acidic conditions.[2][3] The dyeing process involves the
formation of ionic bonds between the sulfonic acid groups of the dye and the protonated amino
groups of the fiber, resulting in effective dye uptake and fixation.[2]

This document provides detailed application notes and protocols for the staining of polyamide
fibers using Acid Yellow 172. The procedures and data presented are compiled from
established methodologies for acid dyeing of polyamides and specific information available for
Acid Yellow 172 and similar acid dyes.

Data Presentation

The following tables summarize key quantitative data relevant to the application of Acid Yellow
172 and other acid dyes on polyamide and similar fibers.

Table 1. Recommended Staining Protocol Parameters for Acid Dyes on Polyamide Fiber
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Parameter

Value

Notes

Dye Concentration

0.5 - 4.0% (owf)

Concentration can be adjusted
based on the desired shade

intensity.[2]

Material to Liquor Ratio

1:20 - 1:150

Ensures even dye uptake and
distribution.[4][5]

pH

4.0-6.0

Critical for protonating the
amine groups in the polyamide
fiber, facilitating dye-fiber
interaction.[6][7][8]

Staining Temperature

90 - 100°C

Optimal temperature range for
dye penetration and fixation.
Dyeing can begin at 40°C and
accelerates with increased

temperature.[4][9]

Staining Time

30 - 60 minutes

Sufficient time for dye
exhaustion at the optimal

temperature.[4][10]

Leveling Agent

0.3-2.0%

Promotes uniform dye
distribution and prevents
uneven dyeing. Anionic
leveling agents are commonly
used.[9][11]

Acid Donor

1-2milL

Used to gradually lower the pH
of the dyebath, ensuring even
dye uptake. Acetic acid or
specific acid donor products
can be used.[6][11]

(owf: on weight of fiber)

Table 2: Color Fastness of Acid Yellow 172 on Wool
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Fastness Test Grade (ISO)
Light Fastness 6-7
Soaping 4
Perspiration 5

Oxygen Bleaching 3-4
Seawater 4-5

Data adapted from World Dye Variety for Acid Yellow 172 on wool fabric, as specific fastness
data on polyamide was not available in the search results.[1] It is important to note that
fastness properties can vary depending on the fiber type, dye concentration, and finishing
processes.[12]

Experimental Protocols

The following protocols provide a detailed methodology for the staining of polyamide fibers with
Acid Yellow 172.

Protocol 1: Exhaust Dyeing of Polyamide Fiber

This protocol describes a standard laboratory procedure for dyeing polyamide fabric samples.
Materials:

o Polyamide fiber/fabric

Acid Yellow 172 dye

Acetic acid (or a suitable acid donor)

Anionic leveling agent

Distilled water

Beakers or dyeing vessels
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e Heating and stirring apparatus (e.g., water bath with magnetic stirrer)
e pH meter or pH indicator strips

Procedure:

o Preparation of the Dyebath:

o Calculate the required amount of Acid Yellow 172 dye based on the weight of the
polyamide fiber (e.g., 1.0% owf).

o Prepare a stock solution of the dye by dissolving it in a small amount of hot distilled water.

o In a separate vessel, prepare the dyebath with the required volume of distilled water to
achieve the desired liquor ratio (e.g., 1:40).

o Add the leveling agent (e.g., 1.0% owf) to the dyebath and stir until dissolved.
o Add the dissolved dye solution to the dyebath and mix thoroughly.

o Adjust the initial pH of the dyebath to approximately 6.0-7.0 using a small amount of acetic
acid or an appropriate buffer.[6][9]

e Dyeing Process:

o Introduce the pre-wetted polyamide fiber sample into the dyebath at a temperature of
about 40°C.[9]

o Add the acid donor or the remaining acetic acid to gradually lower the pH to the target
range of 4.0-5.5.[4][6]

o Begin heating the dyebath at a controlled rate (e.g., 1-2°C per minute).[13]

o Raise the temperature to 98-100°C and maintain this temperature for 45-60 minutes,
ensuring continuous agitation of the sample.[9][14]

e Rinsing and Drying:
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o After the dyeing time is complete, allow the dyebath to cool down to about 70°C.

o Remove the dyed fiber from the dyebath and rinse it thoroughly with warm water, followed
by a cold water rinse, until the water runs clear.

o Squeeze out the excess water and allow the fiber to air dry at room temperature.

Protocol 2: Post-Treatment for Improved Fastness

To enhance the wet fastness properties of the dyed polyamide, a fixation treatment can be
applied.

Materials:

Dyed polyamide fiber

Tannic acid

Formic acid

Beakers or treatment vessels

Heating apparatus

Procedure:

Prepare a fixation bath containing 2.0% tannic acid (owf) and 1.0% formic acid (owf).

Immerse the dyed and rinsed polyamide fiber in the fixation bath.

Heat the bath to 60-80°C and treat for 20-30 minutes.[15]

Remove the fiber, rinse thoroughly with cold water, and dry.

Visualizations
Signaling Pathway: Dye-Fiber Interaction
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The following diagram illustrates the chemical interactions that occur during the dyeing of
polyamide fibers with an acid dye like Acid Yellow 172.

Protonation

Polyamide Fiber (-NH2, -COOH)

Protonated Polyamide Fiber (-NH3+) tente-tnteraetion

Acidic Solution (H+) Dyed Polyamide Fiber

(lonic Bond)

Acid Yellow 172 Anion (Dye-SO3-)

Click to download full resolution via product page

Caption: Mechanism of Acid Dye Binding to Polyamide Fiber.

Experimental Workflow

This diagram outlines the general workflow for the laboratory-scale dyeing of polyamide fibers.
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Caption: Workflow for Polyamide Fiber Dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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